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Compound of Interest

Compound Name: Pinealon Acetate

Cat. No.: B10825664 Get Quote

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed protocol for the proper dissolution and storage of

Pinealon Acetate, a synthetic peptide with neuroprotective properties. Adherence to these

guidelines is crucial for maintaining the peptide's integrity and ensuring accurate and

reproducible experimental results.

Product Information
Property Value Reference

Chemical Name Pinealon Acetate N/A

Amino Acid Sequence H-Glu-Asp-Arg-OH [1]

Molecular Formula C17H30N6O10 [1]

Molecular Weight 478.45 g/mol [1]

Appearance White solid [1]

Purity Typically >97% by HPLC [2][3]

Safety Precautions
Pinealon Acetate is intended for research use only and is not for human or veterinary use.[4]

[5] While it is not classified as a hazardous substance, standard laboratory safety practices
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should be followed.[4]

Personal Protective Equipment (PPE): Wear appropriate PPE, including a lab coat, safety

glasses, and gloves, when handling the compound.

Handling: Avoid inhalation of the lyophilized powder.[4] In case of contact with skin or eyes,

rinse thoroughly with water.[4] If inhaled, move to fresh air.[4] If ingested, wash out the mouth

with water, provided the person is conscious.[4]

Disposal: Dispose of waste materials according to local regulations.

Dissolution Protocol
The solubility of Pinealon Acetate has been determined in various solvents. The choice of

solvent will depend on the intended application and desired stock solution concentration.

Recommended Solvents and Solubility
Solvent Solubility Notes Reference

Water (H₂O) 40 mg/mL
Requires sonication

and warming.
[6][7]

Dimethyl Sulfoxide

(DMSO)
≥ 40 mg/mL

A common solvent for

creating concentrated

stock solutions.

[1][8]

Step-by-Step Dissolution Procedure
Equilibrate the Vial: Before opening, allow the vial of lyophilized Pinealon Acetate to warm

to room temperature for at least 20-30 minutes. This prevents condensation from forming

inside the vial, which can compromise the stability of the peptide.

Solvent Selection: Choose the appropriate solvent based on the desired stock concentration

and downstream experimental compatibility. For aqueous solutions, sterile, nuclease-free

water is recommended.

Reconstitution:
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Carefully open the vial.

Using a calibrated pipette, add the calculated volume of the chosen solvent to the vial to

achieve the desired concentration.

For aqueous solutions: To achieve a 40 mg/mL concentration in water, sonication and

gentle warming are necessary to facilitate dissolution.[6][7]

For DMSO solutions: To prepare a 40 mg/mL stock solution, add the appropriate volume of

DMSO.[1][8]

Ensure Complete Dissolution: Gently vortex or sonicate the vial until the peptide is

completely dissolved and the solution is clear. Visually inspect the solution to ensure no

undissolved particulates remain.

Sterilization (for cell-based assays): If the stock solution is intended for use in cell culture, it

is recommended to filter-sterilize it through a 0.22 µm syringe filter.

Storage Protocol
Proper storage is critical to maintain the stability and biological activity of Pinealon Acetate.

Storage Conditions
Form

Storage
Temperature

Duration Notes Reference

Lyophilized

Powder
-20°C Up to 3 years

Keep away from

moisture.
[1]

In Solvent (Stock

Solution)
-80°C Up to 1 year

Aliquot to avoid

repeated freeze-

thaw cycles.

[1][6][7]

In Solvent (Stock

Solution)
-20°C Up to 1 month

For shorter-term

storage. Avoid

repeated freeze-

thaw cycles.

[6][7]
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Best Practices for Storage
Aliquoting: To avoid degradation due to repeated freeze-thaw cycles, it is highly

recommended to aliquot the stock solution into single-use volumes before freezing.

Light Protection: Store both the lyophilized powder and stock solutions protected from light.

Moisture Prevention: Ensure vials are tightly sealed to prevent moisture absorption,

especially for the lyophilized powder.[1]

Experimental Workflow and Signaling Pathway
The following diagrams illustrate the key experimental workflow for handling Pinealon Acetate
and a simplified representation of its known signaling pathway.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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